Nitrapyrin

• CAS No.: 1929-82-4
• Product Name: Nitrapyrin
• Molecular Formula: C6H3Cl4N
• Molecular Weight: 230.9 g/mol
• IUPAC Name: 2-chloro-6-(trichloromethyl)pyridine
• Standard InChI: InChI=1S/C6H3Cl4N/c7-5-3-1-2-4(11-5)6(8,9)10/h1-3H
• Standard InChIKey: DCUJJWWUNKIJPH-UHFFFAOYSA-N
• SMILES: C1=CC(=NC(=C1)Cl)C(Cl)(Cl)Cl
• Canonical SMILES: C1=CC(=NC(=C1)Cl)C(Cl)(Cl)Cl
• Boiling Point: 277 to 280 °F at 11 mm Hg (NTP, 1992); at 1.5kPa: 136 °C; 277 to 280°F at 11 mmHg
• Density: Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.0
• Flash Point: 100 °C c.c.
• Melting Point: 144.5 to 145.2 °F (NTP, 1992); 63.0 °C; 63 °C; 145°F
• Physical Description: Nitrapyrin appears as colorless crystals or off-white crystalline solid. (NTP, 1992); DryPowder; Liquid; COLOURLESS-TO-WHITE CRYSTALS WITH CHARACTERISTIC ODOUR.; Colorless or white, crystalline solid with a mild, sweet odor.
• Description: Nitrapyrin appears as colorless crystals or off-white crystalline solid. (NTP, 1992); Nitrapyrin is a chloropyridine that is 2-chloropyridine which is substituted by a trichloromethyl group at position 6. It is a nitrification inhibitor that is co-applied with nitrogen fertilizer in agroecosystems. It has a role as a nitrification inhibitor, an antibacterial agent and an agrochemical.
• Solubility: less than 0.1 mg/mL at 64° F (NTP, 1992); 2.33e-04 M; Solubility in water: none; Insoluble
• Synonyms: alpha,alpha,alpha-6-tetrachloro-2-picoline; N-serve; nitrapyrin
• Vapor Pressure: 0.0028 mm Hg at 73 °F (NTP, 1992); 0.00 mmHg; Vapor pressure, Pa at 23 °C:; 0.003 mmHg at 73°F; (73°F): 0.003 mmHg
• PubChem Compound: 16004
• Last Modified: Nov 11 2021